Cas no 392300-86-6 (4-tert-butyl-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide)

• Product Name: 4-tert-butyl-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
• CAS No: 392300-86-6
• MF: C₂₃H₂₄N₄O₂S₂
• MW: 452.592262268066
• CID: 5912784
• PubChem ID: 4625527
• Update Time: 2025-10-21

4-tert-butyl-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
• 4-tert-butyl-N-(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
• F0417-1668
• Oprea1_539386
• AKOS024577262
• 4-tert-butyl-N-[5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• 4-(tert-butyl)-N-(5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• 392300-86-6
• Benzamide, N-[5-[[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-4-(1,1-dimethylethyl)-

• Inchi： 1S/C23H24N4O2S2/c1-23(2,3)17-10-8-16(9-11-17)20(29)24-21-25-26-22(31-21)30-14-19(28)27-13-12-15-6-4-5-7-18(15)27/h4-11H,12-14H2,1-3H3,(H,24,25,29)
• InChI Key： OFOMJTHHADMUIH-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(N2C3=C(C=CC=C3)CC2)=O)S1)(=O)C1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 452.13406837g/mol
• Monoisotopic Mass: 452.13406837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 7.88±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 4-tert-butyl-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide

Comprehensive Analysis of 4-tert-butyl-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide (CAS No. 392300-86-6)

The compound 4-tert-butyl-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide (CAS No. 392300-86-6) is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex structure, featuring a 1,3,4-thiadiazole core linked to a 2,3-dihydro-1H-indole moiety via a sulfanyl bridge, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity and its role in targeting specific cellular pathways.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapies. The unique structural attributes of 4-tert-butyl-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide position it as a valuable scaffold for designing next-generation therapeutics. Its tert-butyl group enhances lipophilicity, potentially improving membrane permeability, while the thiadiazole ring contributes to its stability and binding affinity.

One of the most frequently searched topics in the context of this compound revolves around its synthetic methodology and structure-activity relationship (SAR) studies. Scientists and pharmaceutical developers are keen to understand how modifications to its sulfanyl or benzamide components influence its biological efficacy. Computational chemistry tools, such as molecular docking and quantitative structure-activity relationship (QSAR) models, are often employed to predict its interactions with target proteins, making it a hotspot for AI-driven drug design research.

Another area of interest is the compound's potential application in anti-inflammatory and anti-cancer therapies. Preliminary studies suggest that its indole derivative could interact with key signaling pathways, such as NF-κB or PI3K/AKT, which are critical in regulating cell proliferation and immune responses. This aligns with the growing trend of repurposing existing chemical entities for new therapeutic indications, a strategy that reduces development costs and accelerates time-to-market.

From a commercial perspective, 4-tert-butyl-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide is often discussed in the context of high-throughput screening (HTS) libraries. Its inclusion in such libraries underscores its relevance in early-stage drug discovery. Additionally, its CAS No. 392300-86-6 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability and quality control in research settings.

Environmental and green chemistry considerations are also pivotal when discussing this compound. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption, reflecting the broader shift toward eco-friendly pharmaceutical manufacturing. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, 4-tert-butyl-N-(5-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide represents a multifaceted compound with significant potential in both academic and industrial research. Its intricate architecture and versatile applications make it a subject of ongoing investigation, particularly in the realms of drug discovery, computational biology, and sustainable chemistry. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing innovative therapeutic strategies.